2-(Pyridin-3-ylmethyl)quinuclidin-3-one
Cat. No. B2988190
Key on ui cas rn:
273748-51-9
M. Wt: 216.284
InChI Key: RDZRUHBKCNPOPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:20][OH:21].[ClH:17].[H:18][H:19].[n:1]1[cH:2][c:3]([CH:7]=[C:8]2[N:9]3[CH2:10][CH2:11][CH:12]([C:13]2=[O:14])[CH2:15][CH2:16]3)[cH:4][cH:5][cH:6]1>>[n:1]1[cH:2][c:3]([CH2:7][CH:8]2[N:9]3[CH2:10][CH2:11][CH:12]([C:13]2=[O:14])[CH2:15][CH2:16]3)[cH:4][cH:5][cH:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
Cl
|
|
Name
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|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=C1C(=Cc2cccnc2)N2CCC1CC2
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
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Smiles
|
O=C1C2CCN(CC2)C1Cc1cccnc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
